17-ethoxycarbonyloxy-3-oxoandrost-4-ene-17-carbonitrile
17-ethoxycarbonyloxy-3-oxoandrost-4-ene-17-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
132639-68-0
VCID:
VC0151654
InChI:
InChI=1S/C23H31NO4/c1-4-27-20(26)28-23(14-24)12-9-19-17-6-5-15-13-16(25)7-10-21(15,2)18(17)8-11-22(19,23)3/h13,17-19H,4-12H2,1-3H3/t17-,18+,19+,21+,22+,23?/m1/s1
SMILES:
CCOC(=O)OC1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C#N
Molecular Formula:
C23H31NO4
Molecular Weight:
385.5 g/mol
17-ethoxycarbonyloxy-3-oxoandrost-4-ene-17-carbonitrile
CAS No.: 132639-68-0
Main Products
VCID: VC0151654
Molecular Formula: C23H31NO4
Molecular Weight: 385.5 g/mol
| CAS No. | 132639-68-0 |
|---|---|
| Product Name | 17-ethoxycarbonyloxy-3-oxoandrost-4-ene-17-carbonitrile |
| Molecular Formula | C23H31NO4 |
| Molecular Weight | 385.5 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S)-17-cyano-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] ethyl carbonate |
| Standard InChI | InChI=1S/C23H31NO4/c1-4-27-20(26)28-23(14-24)12-9-19-17-6-5-15-13-16(25)7-10-21(15,2)18(17)8-11-22(19,23)3/h13,17-19H,4-12H2,1-3H3/t17-,18+,19+,21+,22+,23?/m1/s1 |
| Standard InChIKey | ZVAOAJHHLVZEAV-UCPDIXLFSA-N |
| Isomeric SMILES | CCOC(=O)OC1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)C#N |
| SMILES | CCOC(=O)OC1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C#N |
| Canonical SMILES | CCOC(=O)OC1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C#N |
| Synonyms | 17 alpha-ethoxycarbonyloxy-3-oxoandrost-4-ene-17-carbonitrile 17-ethoxycarbonyloxy-3-oxoandrost-4-ene-17-carbonitrile EtOCO2-OACN |
| PubChem Compound | 131533 |
| Last Modified | Nov 11 2021 |
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